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Compound of Interest

Compound Name: Cetyl chloroformate

Cat. No.: B1294504

An In-depth Technical Guide to Cetyl Chloroformate

Abstract

Cetyl chloroformate, also known as hexadecyl chloroformate, is a reactive organic compound
with significant applications in various industrial and research settings. As an ester of
chloroformic acid, its high reactivity makes it a crucial intermediate for the synthesis of more
complex molecules. This document provides a comprehensive overview of the chemical and
physical properties of cetyl chloroformate, its molecular structure, typical applications, and
relevant experimental insights. It is intended for researchers, chemists, and professionals in the
fields of drug development, polymer science, and specialty chemical manufacturing.

Chemical Structure and Identifiers

Cetyl chloroformate consists of a long 16-carbon alkyl chain (the cetyl group) attached to a
chloroformate functional group. The presence of the highly electrophilic carbonyl carbon and
the good leaving group (chloride) makes the molecule highly susceptible to nucleophilic attack,
which is the basis of its utility in chemical synthesis.

Structural Diagram

Caption: 2D structure of Cetyl Chloroformate.

Chemical Identifiers
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The following table summarizes the key identifiers for cetyl chloroformate.

Identifier Value Reference
IUPAC Name hexadecyl carbonochloridate [1]
CAS Number 26272-90-2 [112113114115]
Molecular Formula C17H33CIO2 [1112]15]16]
_ Cccceceececececcecececececoc(
SMILES String [1][6]
=0)Cl
HOQUWXSARQBQCW-
InChl Key Q QBQ [1][6]

UHFFFAOYSA-N

Hexadecyl chloroformate,
Synonyms Chloroformic acid cetyl ester, [11121[3]

Palmityloxycarbonyl chloride

Physicochemical Properties

The physical and chemical properties of cetyl chloroformate are critical for its handling,
storage, and application in synthesis. It is typically a colorless to yellowish liquid with a pungent
odor.[2][3]
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Property Value Reference(s)
Molecular Weight 304.9 g/mol [11121131[5]
Melting Point 14 °C (57.2 °F) [21131[41718]
Boiling Point 120 °C (248 °F) [2][3]

367.1 £ 11.0 °C (Predicted) 41071

Density 0.930 g/cm? [2][3]

0.923 g/mL at 25 °C

[41051(7]

Refractive Index

n20/D 1.4480

[41051[7]

Flash Point

120 °C (248 °F)

[2](3]

>110 °C (>230 °F)

[5107]

Vapor Pressure

10 Pa at 20 °C

[7]

Solubility

Hydrolyzes in the presence of

water.

[2](3]

Reactivity and Applications

Chloroformates are highly reactive compounds that serve as versatile reagents in organic
synthesis.[9][10] Their reactivity is similar to that of acyl chlorides.[9][10] Cetyl chloroformate
is primarily used as an intermediate in the production of pharmaceuticals, agrochemicals, and
organic peroxides.[2][3][11]

Key Reactions

The primary utility of cetyl chloroformate stems from its reaction with nucleophiles, which
displaces the chloride ion. These reactions are typically conducted in the presence of a base to
neutralize the hydrochloric acid byproduct.[9]

e Formation of Carbamates: Reacts with primary or secondary amines to form N-alkyl or N,N-
dialkyl carbamates.[9] ROC(O)CI + R2NH - ROC(O)NR'z + HCI
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» Formation of Carbonate Esters: Reacts with alcohols or phenols to yield dialkyl or alkyl-aryl
carbonates.[9] ROC(O)CI + ROH - ROC(O)OR' + HCI

o Formation of Mixed Anhydrides: Reacts with carboxylic acids to form mixed carbonic-
carboxylic anhydrides.[9] ROC(O)CI + R"COOH - ROC(O)OC(O)R' + HCI

Industrial and Research Applications

o Pharmaceuticals: It serves as a critical intermediate in the synthesis of active pharmaceutical
ingredients (APIs), where it is used to introduce carbamate or ester functionalities into drug
molecules.[11]

o Agrochemicals: Cetyl chloroformate is used in the synthesis of specific herbicides and
pesticides.[11]

o Polymer Industry: It can be used for the modification and functionalization of polymers to
enhance material properties.[11]

o Organic Synthesis: In a laboratory setting, it is a valuable reagent for creating complex
organic molecules and specialty chemicals.[11]

Experimental Protocols

Detailed experimental procedures involving cetyl chloroformate are specific to the desired
product. However, general methodologies for its synthesis and use are well-established.

Synthesis of Cetyl Chloroformate

A general industrial method for producing chloroformates involves the reaction of the
corresponding alcohol with phosgene.[12]

o Reaction: Cetyl alcohol (1-hexadecanol) is reacted with gaseous phosgene. CH3(CHz)15s0H
+ COCl2 - CH3(CH2)150C(0O)CI + HCI

o Methodology: The process often involves atomizing the alcohol into a reactor with a
concurrent flow of phosgene. The reaction occurs largely in the fog phase, and the liquid
chloroformate product is then separated from the hydrogen chloride byproduct.[12] A patent
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describes this process yielding cetyl chloroformate with a yield of 80% based on the
starting cetyl alcohol.[12]

Purity Assay

The purity of cetyl chloroformate can be determined using titration methods.

» Method: Chloroaniline titration is a cited method for assaying the purity of commercial cetyl
chloroformate, with assays typically exceeding 99%.[2][3] This likely involves reacting the
chloroformate with a known excess of chloroaniline and then back-titrating the unreacted

amine.

General Workflow for Nucleophilic Substitution

The following diagram illustrates a generalized workflow for using cetyl chloroformate as a
reagent to modify a substrate containing a nucleophilic group (e.g., an amine or alcohol).
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Caption: Generalized workflow for reactions involving cetyl chloroformate.
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Safety and Handling

Cetyl chloroformate is a hazardous chemical that requires careful handling.[1]

e Hazards: It is corrosive and an irritant.[1] GHS classifications indicate it may be corrosive to
metals, causes skin irritation, and may cause an allergic skin reaction.[1]

o Reactivity: It reacts with water, often slowly, and moisture in the air to produce hydrochloric
acid and cetyl alcohol.[2][3][13] This hydrolysis can cause pressure buildup in sealed
containers.

o Handling: Use in a well-ventilated area, such as a fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.

Conclusion

Cetyl chloroformate is a valuable and highly reactive chemical intermediate. Its defined
physicochemical properties and predictable reactivity with nucleophiles make it an essential
building block in the synthesis of a wide range of products, from pharmaceuticals to
agrochemicals. Proper understanding of its properties, reaction mechanisms, and safety
protocols is crucial for its effective and safe utilization in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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